Cas no 74879-12-2 (2(1H)-PYRAZINONE, 1,5-DIMETHYL-)

• Product Name: 2(1H)-PYRAZINONE, 1,5-DIMETHYL-
• CAS No: 74879-12-2
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 3237653
• PubChem ID: 6428849
• Update Time: 2025-04-21

2(1H)-PYRAZINONE, 1,5-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRAZINONE, 1,5-DIMETHYL-
• 74879-12-2
• SCHEMBL2629278
• 1,5-dimethylpyrazin-2(1H)-one
• 1,5-dimethyl-2(1H)-pyrazinone

• Inchi： 1S/C6H8N2O/c1-5-4-8(2)6(9)3-7-5/h3-4H,1-2H3
• InChI Key： AEYNPCBTXZXDNL-UHFFFAOYSA-N
• SMILES： O=C1C=NC(C)=CN1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines